Cas no 69740-66-5 (Benzofuran, 2,5-dimethyl-3-phenyl-)
69740-66-5 structure
Product Name:Benzofuran, 2,5-dimethyl-3-phenyl-
CAS No:69740-66-5
MF:C16H14O
MW:222.281764507294
CID:391412
PubChem ID:3729473
Update Time:2025-04-19
Benzofuran, 2,5-dimethyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 2,5-dimethyl-3-phenyl-
- 2,5-dimethyl-3-phenyl-1-benzofuran
- 2,5-dimethyl-3-phenylbenzo-furan
- 2,5-Dimethyl-3-phenylbenzofuran
- DTXSID20395627
- 69740-66-5
-
- Inchi: 1S/C16H14O/c1-11-8-9-15-14(10-11)16(12(2)17-15)13-6-4-3-5-7-13/h3-10H,1-2H3
- InChI Key: QVUTUWQJUFAOJB-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 222.10452
- Monoisotopic Mass: 222.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Benzofuran, 2,5-dimethyl-3-phenyl- Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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